Cas no 2126161-88-2 (tert-butyl 3-ethynyl-3-fluoro-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-ethynyl-3-fluoro-azetidine-1-carboxylate
• CAS No: 2126161-88-2
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 4639145
• PubChem ID: 132327628
• Update Time: 2024-11-06

tert-butyl 3-ethynyl-3-fluoro-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-ethynyl-3-fluoro-, 1,1-dimethylethyl ester
• tert-Butyl 3-ethynyl-3-fluoroazetidine-1-carboxylate
• tert-butyl 3-ethynyl-3-fluoro-azetidine-1-carboxylate
• SCHEMBL26641323
• E73272
• PS-19017
• BKD16188
• 2126161-88-2
• CS-0088495
• tert-Butyl3-ethynyl-3-fluoroazetidine-1-carboxylate
• EN300-378174
• 1-Boc-3-ethynyl-3-fluoro-azetidine

• Inchi： 1S/C10H14FNO2/c1-5-10(11)6-12(7-10)8(13)14-9(2,3)4/h1H,6-7H2,2-4H3
• InChI Key： LDNGEJXRGLIRCS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C#C)(F)C1

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų